Cas no 1805321-83-8 (Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate)

• Product Name: Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate
• CAS No: 1805321-83-8
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4918470
• Update Time: 2025-05-20

Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate

• Inchi： 1S/C9H9F2NO3/c1-15-8(14)4-6-7(13)3-2-5(12-6)9(10)11/h2-3,9,13H,4H2,1H3
• InChI Key： RGVOSCMOTQNNEQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(CC(=O)OC)=N1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 1
• Topological Polar Surface Area: 59.4

Additional information on Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate

Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate: A Comprehensive Overview

Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1805321-83-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in the synthesis of advanced materials. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate is characterized by a pyridine ring substituted with a difluoromethyl group at position 6, a hydroxyl group at position 3, and an acetate ester group at position 2. This arrangement imparts the compound with unique electronic and steric properties, which are crucial for its reactivity and biological activity. The presence of fluorine atoms in the difluoromethyl group introduces additional complexity to the molecule, influencing its solubility, stability, and interaction with biological targets.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate. Researchers have employed various strategies, including nucleophilic aromatic substitution and catalytic cross-coupling reactions, to construct this compound. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for large-scale production and subsequent applications.

The biological activity of Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate has been extensively studied in recent years. Experimental data suggest that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Its ability to cross the blood-brain barrier makes it a promising candidate for the development of drugs targeting Alzheimer's disease and related conditions. Furthermore, studies have shown that this compound may also possess anti-inflammatory properties, opening avenues for its use in treating chronic inflammatory disorders.

In addition to its pharmacological applications, Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate has shown potential in the field of material science. Its ability to act as a precursor in the synthesis of advanced polymers and organic semiconductors has been explored in recent research. The compound's electronic properties make it an attractive candidate for use in organic electronics, where it could contribute to the development of more efficient solar cells and light-emitting diodes (LEDs).

The synthesis and characterization of Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate have been detailed in several recent publications. These studies emphasize the importance of optimizing reaction conditions to achieve high yields and pure products. For instance, researchers have reported that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining product quality. Such advancements underscore the growing interest in this compound and its potential for industrial applications.

From an environmental perspective, understanding the toxicological profile of Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate is crucial for ensuring its safe handling and use. Preliminary studies indicate that this compound exhibits low toxicity at therapeutic doses; however, further research is required to fully assess its long-term effects on human health and ecosystems. Regulatory agencies are closely monitoring these findings to ensure compliance with safety standards.

In conclusion, Methyl 6-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1805321-83-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and characterization techniques, positions it as a key player in drug discovery and materials development. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicine and technology.